10.1039/C2DT30206C | Exchange chemistry of tBu3P(CO2)B(C6F5)2Cl†

Exchange chemistry of tBu3P(CO2)B(C6F5)2Cl†

Dalton Transactions Pub Date: 2012-02-27 DOI: 10.1039/C2DT30206C

Abstract

Halide exchange from the species tBu₃P(CO₂)B(C₆F₅)₂Cl 1 with Me₃SiOSO₂CF₃ gave tBu₃P(CO₂)B(C₆F₅)₂(OSO₂CF₃) 2. Similarly, Lewis acid exchange occurs in reactions of 1 with Al(C₆F₅)₃ and [Cp₂TiMe][B(C₆F₅)₄] affording the products, tBu₃P(CO₂)Al(C₆F₅)₃3 and [tBu₃P(CO₂)TiCp₂Cl][B(C₆F₅)₄] 4.

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Journal Name：Dalton Transactions

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